Cas no 2580179-40-2 (2-(benzyloxy)carbonyl-8-oxa-2-azaspiro4.5decane-3-carboxylic acid)

• Product Name: 2-(benzyloxy)carbonyl-8-oxa-2-azaspiro4.5decane-3-carboxylic acid
• CAS No: 2580179-40-2
• MF: C₁₇H₂₁NO₅
• MW: 319.352345228195
• CID: 5658892
• PubChem ID: 76757092
• Update Time: 2025-05-20

2-(benzyloxy)carbonyl-8-oxa-2-azaspiro4.5decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(benzyloxy)carbonyl]-8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid
• 2580179-40-2
• EN300-27727100
• 2-((benzyloxy)carbonyl)-8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid
• 2-(benzyloxy)carbonyl-8-oxa-2-azaspiro4.5decane-3-carboxylic acid

• Inchi： 1S/C17H21NO5/c19-15(20)14-10-17(6-8-22-9-7-17)12-18(14)16(21)23-11-13-4-2-1-3-5-13/h1-5,14H,6-12H2,(H,19,20)
• InChI Key： HWCIHKFZAAZGMA-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CN(C(=O)OCC1C=CC=CC=1)C(C(=O)O)C2

Computed Properties

• Exact Mass: 319.14197277g/mol
• Monoisotopic Mass: 319.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-(benzyloxy)carbonyl-8-oxa-2-azaspiro4.5decane-3-carboxylic acid

Comprehensive Overview of 2-(benzyloxy)carbonyl-8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 2580179-40-2)

The compound 2-(benzyloxy)carbonyl-8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 2580179-40-2) is a structurally unique spirocyclic derivative with significant potential in pharmaceutical and chemical research. Its molecular framework combines a spiro[4.5]decane core with an 8-oxa-2-aza heterocycle, making it a versatile intermediate for drug discovery. The presence of a benzyloxycarbonyl (Cbz) protecting group and a carboxylic acid functionality enhances its utility in peptide synthesis and medicinal chemistry applications.

In recent years, the demand for spirocyclic compounds has surged due to their conformational rigidity and bioactivity. Researchers are particularly interested in 2-azaspiro[4.5]decane derivatives like this compound, as they mimic natural product scaffolds and exhibit improved metabolic stability. The 8-oxa moiety further diversifies its reactivity, enabling applications in fragment-based drug design and covalent inhibitor development. This aligns with the growing trend of targeting "undruggable" proteins in oncology and neurodegenerative diseases.

The carboxylic acid group in CAS 2580179-40-2 allows for straightforward derivatization, a feature highly valued in high-throughput screening libraries. Pharmaceutical companies increasingly search for "spirocyclic building blocks" to expand their drug candidate portfolios, as evidenced by rising PubMed and SciFinder citations. Its Cbz-protected amine also addresses the need for orthogonal protection strategies in solid-phase peptide synthesis (SPPS), a hot topic in bioconjugation and ADC (antibody-drug conjugate) development.

From a synthetic chemistry perspective, the spiro[4.5]decane skeleton in this compound offers stereochemical complexity that challenges traditional retrosynthetic approaches. This has sparked discussions in AI-assisted synthesis planning platforms about optimal routes for such architectures. The compound's logP and chiral centers make it relevant to contemporary debates on 3D molecular complexity in drug design – a key focus area in recent ACS Medicinal Chemistry Letters publications.

Analytical characterization of 2-(benzyloxy)carbonyl-8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid typically involves advanced techniques like LC-MS and NMR spectroscopy. The pharmaceutical industry's shift toward continuous manufacturing has increased demand for well-characterized intermediates like this, particularly for quality by design (QbD) implementations. Its stability profile under various pH conditions also makes it valuable for formulation studies, especially for oral dosage forms.

Environmental considerations in chemical synthesis have brought attention to the green chemistry aspects of producing such spirocycles. The compound's potential for catalytic asymmetric synthesis aligns with industry efforts to reduce stoichiometric reagents. Recent patents highlight modified routes to similar azaspiro compounds using enzymatic methods or flow chemistry, addressing sustainability concerns frequently raised in FDA guidance documents.

In the context of intellectual property landscapes, derivatives of CAS 2580179-40-2 appear in claims for kinase inhibitors and GPCR modulators, reflecting its pharmacophore versatility. The benzyloxycarbonyl group offers strategic advantages in patent circumvention, a tactic discussed in recent WIPO symposiums. This positions the compound as valuable for generic drug developers navigating paragraph IV certifications.

The growing interest in proteolysis targeting chimeras (PROTACs) has further elevated the relevance of this spirocyclic acid. Its ability to serve as a linker element between E3 ligase binders and target protein ligands makes it noteworthy in targeted protein degradation research. Several 2023 Journal of Medicinal Chemistry articles reference similar scaffolds for optimizing pharmacokinetic properties in bifunctional molecules.

From a commercial standpoint, suppliers of 2580179-40-2 should emphasize batch-to-batch consistency and genotoxic impurity control – key purchasing criteria for CDMO clients. The compound's appearance in electronic laboratory notebooks (ELN) and inventory management systems suggests its integration into automated discovery workflows. Proper documentation of its spectral data and regulatory status would significantly enhance its marketability to virtual screening platforms.

Looking forward, the scientific community anticipates expanded applications of 2-(benzyloxy)carbonyl-8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid in DNA-encoded libraries and cryo-EM structural studies. Its balanced lipophilicity and hydrogen bonding capacity make it particularly suitable for fragment growing strategies in structure-based drug design. As the pharmaceutical industry continues prioritizing novel chemical space exploration, this compound's unique architecture ensures its enduring relevance in cutting-edge research.